Cas no 76319-97-6 (2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-)

• Product Name: 2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-
• CAS No: 76319-97-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 3246380
• PubChem ID: 53959920
• Update Time: 2025-04-21

2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-
• 5-(Dimethylamino)-3-methyl-2,4-pentadienal
• 76319-97-6
• DTXSID501266804

• Inchi： 1S/C8H13NO/c1-8(5-7-10)4-6-9(2)3/h4-7H,1-3H3
• InChI Key： JKFPODDSVWESMS-UHFFFAOYSA-N
• SMILES： O=CC=C(C)C=CN(C)C

Computed Properties

• Exact Mass: 139.099714038Da
• Monoisotopic Mass: 139.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų